N-isopropyl-3-({[(phenylacetyl)amino]carbothioyl}amino)benzamide

• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol
• IUPAC Name: 3-[(2-phenylacetyl)carbamothioylamino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C19H21N3O2S/c1-13(2)20-18(24)15-9-6-10-16(12-15)21-19(25)22-17(23)11-14-7-4-3-5-8-14/h3-10,12-13H,11H2,1-2H3,(H,20,24)(H2,21,22,23,25)
• InChI Key: AVTDAUUBTBGWCF-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=CC=C1)NC(=S)NC(=O)CC2=CC=CC=C2

Description

N-isopropyl-3-({[(phenylacetyl)amino]carbothioyl}amino)benzamide, commonly known as PAC-1, is a small molecule that has gained significant attention in the scientific community due to its potential use in cancer treatment. PAC-1 is a member of the benzamide family of compounds that have been shown to have anti-tumor properties.

Mechanism of Action

The mechanism of action of PAC-1 involves the activation of procaspase-3, an enzyme that plays a key role in apoptosis. PAC-1 binds to procaspase-3 and induces a conformational change that activates the enzyme. Once activated, procaspase-3 cleaves other proteins in the cell, leading to apoptosis.
Biochemical and Physiological Effects:
PAC-1 has been shown to have minimal toxicity to normal cells, making it a potential cancer therapy with fewer side effects than traditional chemotherapy. In addition to inducing apoptosis, PAC-1 has been shown to inhibit tumor growth and angiogenesis (the formation of new blood vessels that feed tumors). PAC-1 has also been shown to enhance the efficacy of other cancer treatments, such as radiation therapy and chemotherapy.

Advantages and Limitations for Lab Experiments

One advantage of PAC-1 is its selectivity for cancer cells, which allows for targeted therapy. PAC-1 also has a relatively simple structure, which makes it easy to synthesize and modify. However, PAC-1 has limited solubility in water, which can make it difficult to work with in some lab experiments. Additionally, PAC-1 has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are several future directions for research on PAC-1. One area of interest is the development of PAC-1 analogs with improved solubility and potency. Another area of research is the exploration of PAC-1 as a potential therapy for other diseases, such as Alzheimer's disease and Parkinson's disease, which also involve apoptosis. Additionally, further studies are needed to determine the safety and efficacy of PAC-1 in humans, and to develop effective methods for delivering the drug to cancer cells in the body.

Synthesis Methods

The synthesis of PAC-1 involves the reaction of N-isopropyl-3-aminobenzamide with phenylacetyl isothiocyanate. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is purified using column chromatography to obtain pure PAC-1. The yield of the reaction is typically around 60%.

Scientific Research Applications

PAC-1 has been extensively studied for its potential use in cancer treatment. It has been shown to induce apoptosis (programmed cell death) in cancer cells, while leaving normal cells unaffected. This selectivity makes it an attractive candidate for cancer therapy. PAC-1 has been tested on various types of cancer cells, including breast, lung, and colon cancer cells, and has shown promising results.